4’-Acetyl Simvastatin
4’-Acetyl Simvastatin
Brand Name:
Vulcanchem
CAS No.:
145576-25-6
VCID:
VC0029690
InChI:
InChI=1S/C27H40O6/c1-7-27(5,6)26(30)33-23-13-16(2)12-19-9-8-17(3)22(25(19)23)11-10-20-14-21(31-18(4)28)15-24(29)32-20/h8-9,12,16-17,20-23,25H,7,10-11,13-15H2,1-6H3/t16-,17-,20+,21+,22-,23-,25-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC(=O)C)C
Molecular Formula:
C27H40O6
Molecular Weight:
460.6 g/mol
4’-Acetyl Simvastatin
CAS No.: 145576-25-6
Reference Standards
VCID: VC0029690
Molecular Formula: C27H40O6
Molecular Weight: 460.6 g/mol
| CAS No. | 145576-25-6 |
|---|---|
| Product Name | 4’-Acetyl Simvastatin |
| Molecular Formula | C27H40O6 |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-acetyloxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C27H40O6/c1-7-27(5,6)26(30)33-23-13-16(2)12-19-9-8-17(3)22(25(19)23)11-10-20-14-21(31-18(4)28)15-24(29)32-20/h8-9,12,16-17,20-23,25H,7,10-11,13-15H2,1-6H3/t16-,17-,20+,21+,22-,23-,25-/m0/s1 |
| Standard InChIKey | OHVWRJDVJRNCPE-BIKFJBPRSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)OC(=O)C)C |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC(=O)C)C |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC(=O)C)C |
| Synonyms | 2,2-Dimethylbutanoic Acid (1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-(Acetyloxy)tetrahydro_x000B_-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-1-naphthalenyl Ester; _x000B_Simvastatin Acetate; |
| PubChem Compound | 11812557 |
| Last Modified | Nov 11 2021 |
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